Cas no 3222-49-9 (5-methylpyridine-3-carboxylic acid)

5-methylpyridine-3-carboxylic acid Properties

Names and Identifiers

• 5-Methylnicotinic acid
• 5-Methylpyridine-3-carboxylic acid
• 5-Methyl-nicotinic acid
• 5-Methyl-nicotinsaeure
• 5-methyl-nikotinsaeure
• 5-Methylnicotinicacid
• 5-methyl nicotinic acid
• 3-Pyridinecarboxylic acid, 5-methyl-
• 5-METHYL-3-PYRIDINECARBOXYLIC ACID
• 5-methyinicotinic acid
• PubChem11961
• 5-methyl nicotinic aicd
• Nicotinic acid, 5-methyl-
• NCIOpen2_001043
• 5-METHYLNICOTIC ACID
• KSC222G7T
• GTPL1592
• EBD35653
• NSC82649
• KS-
• NSC-82649
• PB12710
• AC-616
• NSC 82649
• EC 608-720-2
• BDBM50216534
• 5-Methylpyridine-3-carboxylic acid, 97%
• 5-Methypyridine-3-carboxylic acid;
• CS-W002700
• CHEMBL247132
• FT-0601124
• Z825019000
• PS-4181
• EN300-82869
• MFCD00829036
• 5-Bromospiro[cyclohexane-1,3-indol]-2(1H)-one
• SY004561
• W-202324
• PD050809
• Q27073992
• A23288
• AKOS005256160
• AM20070133
• DTXSID60292444
• 3222-49-9
• NS00006317
• SCHEMBL185789
• DB-007085
• +Expand

• MDL： MFCD00829036
• InChIKey： DJDHHXDFKSLEQY-UHFFFAOYSA-N
• Inchi： 1S/C7H7NO2/c1-5-2-6(7(9)10)4-8-3-5/h2-4H,1H3,(H,9,10)
• SMILES： O([H])C(C1=C([H])N=C([H])C(C([H])([H])[H])=C1[H])=O
• BRN： 112288

Computed Properties

• Exact Mass: 137.047678g/mol
• Surface Charge: 0
• XLogP3: 0.7
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 137.047678g/mol
• Monoisotopic Mass: 137.047678g/mol
• Topological Polar Surface Area: 50.2Ų
• Heavy Atom Count: 10
• Complexity: 136
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 1.08820
• PSA: 50.19000
• Refractive Index: 1.561?
• Boiling Point: 303.9℃ at 760 mmHg
• Melting Point: 207-215 °C
• Flash Point: 137.6℃
• Solubility: Sparingly soluble (0.083 g/L at 25°C).
• Color/Form: Not available
• Solubility: Not available
• Density: 1.2300

5-methylpyridine-3-carboxylic acid Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Storage Condition：Store at room temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning

5-methylpyridine-3-carboxylic acid Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%